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Compound of Interest

Compound Name: 3-Iodo-1H-pyrazole

Cat. No.: B494253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability

data for 3-Iodo-1H-pyrazole. Due to the limited availability of direct experimental quantitative

data for this specific compound, this document summarizes known qualitative information,

presents predicted solubility values, and details standardized experimental protocols that can

be applied to determine its physicochemical properties.

Core Properties of 3-Iodo-1H-pyrazole
3-Iodo-1H-pyrazole is a heterocyclic organic compound with the molecular formula C₃H₃IN₂

and a molecular weight of 193.97 g/mol . It serves as a versatile building block in medicinal

chemistry and materials science. An understanding of its solubility and stability is critical for its

effective use in synthesis, formulation, and biological assays.

Solubility Data
Quantitative experimental solubility data for 3-Iodo-1H-pyrazole in a range of common

solvents is not readily available in the public domain. However, based on information for the

parent compound, 1H-pyrazole, and supplier-provided information, a general solubility profile

can be inferred. The compound is reported to be insoluble in water[1]. A predicted water

solubility value has been calculated.
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Solvent
Quantitative
Solubility

Qualitative
Solubility

Temperature
(°C)

Method

Water 1.15 mg/mL Insoluble 25 (predicted)

ESOL

Topological

Method[2]

Note: The quantitative value is a prediction and should be confirmed by experimental data.

For organic solvents, while no quantitative data is available, the parent compound, 1H-

pyrazole, is known to be more soluble in solvents like ethanol, methanol, and acetone. This

suggests that 3-Iodo-1H-pyrazole is likely to exhibit higher solubility in polar organic solvents

compared to water.

Stability Profile
3-Iodo-1H-pyrazole is sensitive to several environmental factors. Proper storage and handling

are crucial to maintain its integrity.

Condition Observation
Recommended
Precautions

Light Light sensitive Store in a light-proof container.

Oxidizing Agents Incompatible
Avoid contact with strong

oxidizing agents.

Acids and Bases Incompatible
Avoid contact with strong acids

and bases.

Moisture
Not specified, but good

practice
Store in a dry environment.

Temperature
Not specified, but good

practice

Store at reduced temperatures

(e.g., refrigerated).
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Detailed experimental protocols for determining the solubility and stability of 3-Iodo-1H-
pyrazole are not published. However, standardized methods can be readily adapted.

Protocol for Determining Thermodynamic Solubility
(Shake-Flask Method)
This method is considered the gold standard for determining the equilibrium solubility of a

compound.

Objective: To determine the saturation concentration of 3-Iodo-1H-pyrazole in a specific

solvent at a controlled temperature.

Materials:

3-Iodo-1H-pyrazole

Selected solvent (e.g., water, ethanol, DMSO)

Glass vials with screw caps

Shaking incubator or orbital shaker

Centrifuge

Analytical balance

HPLC or UV-Vis spectrophotometer for quantification

Procedure:

Add an excess amount of 3-Iodo-1H-pyrazole to a glass vial. The excess solid should be

visually apparent.

Add a known volume of the desired solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a shaking incubator set to a constant temperature (e.g., 25 °C or 37 °C).
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Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-72

hours).

After equilibration, allow the suspension to settle.

Centrifuge the vial to pellet the excess solid.

Carefully withdraw a sample from the clear supernatant.

Dilute the sample with a suitable solvent to a concentration within the linear range of the

analytical method.

Quantify the concentration of 3-Iodo-1H-pyrazole in the diluted sample using a validated

analytical method (e.g., HPLC-UV).

Calculate the original solubility in mg/mL or molarity.
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Solubility Determination Workflow (Shake-Flask Method)

Add excess 3-Iodo-1H-pyrazole to vial

Add known volume of solvent

Seal vial and place in shaking incubator

Agitate until equilibrium is reached

Centrifuge to separate solid

Sample supernatant

Dilute sample

Quantify concentration (e.g., HPLC)

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for the shake-flask solubility determination method.
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Protocol for Forced Degradation Studies (Stability
Indicating Method Development)
Forced degradation studies are essential to understand the intrinsic stability of a compound

and to develop stability-indicating analytical methods, as outlined in ICH guidelines[3][4][5][6].

Objective: To identify potential degradation products and degradation pathways for 3-Iodo-1H-
pyrazole under various stress conditions.

Materials:

3-Iodo-1H-pyrazole

Hydrochloric acid (HCl) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

High-purity water

Photostability chamber

Oven

HPLC system with a suitable detector (e.g., DAD or MS)

Procedure:

Acid Hydrolysis: Dissolve 3-Iodo-1H-pyrazole in a solution of 0.1 M HCl. Heat the solution

(e.g., at 60°C) for a defined period (e.g., 24 hours).

Base Hydrolysis: Dissolve 3-Iodo-1H-pyrazole in a solution of 0.1 M NaOH. Keep the

solution at room temperature or heat gently for a defined period.

Oxidative Degradation: Dissolve 3-Iodo-1H-pyrazole in a solution containing 3% H₂O₂.

Keep the solution at room temperature for a defined period.
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Thermal Degradation: Expose a solid sample of 3-Iodo-1H-pyrazole to dry heat in an oven

(e.g., at 80°C) for a defined period.

Photolytic Degradation: Expose a solution and a solid sample of 3-Iodo-1H-pyrazole to light

in a photostability chamber according to ICH Q1B guidelines.

Analysis: At appropriate time points, withdraw samples from each stress condition.

Neutralize the acidic and basic samples. Analyze all samples, along with an unstressed

control, by a suitable stability-indicating HPLC method to separate the parent compound

from any degradation products.

Forced Degradation Study Workflow

Stress Conditions

Analysis

Acid Hydrolysis

Sample at time points

Base Hydrolysis Oxidation Thermal Stress Photolytic Stress

Neutralize (if needed)

HPLC Analysis

Identify Degradants

Click to download full resolution via product page
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Caption: Workflow for conducting forced degradation studies.

Summary
While specific experimental data for the solubility and stability of 3-Iodo-1H-pyrazole is limited,

this guide provides the currently available information and outlines standardized protocols for

its determination. The compound is predicted to have low aqueous solubility and is known to be

sensitive to light, strong acids, bases, and oxidizing agents. For researchers and developers, it

is imperative to experimentally determine the solubility in relevant solvent systems and to

conduct forced degradation studies to ensure the development of robust and stable

formulations and analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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